Cas no 74299-50-6 (2'-Deoxyadenosine-5'-triphosphate disodium salt)

• Product Name: 2'-Deoxyadenosine-5'-triphosphate disodium salt
• CAS No: 74299-50-6
• MF: C₁₀H₁₄N₅Na₂O₁₂P₃
• MW: 535.145286083221
• MDL: MFCD00080335
• CID: 566619
• PubChem ID: 24894029
• Update Time: 2025-10-28

2'-Deoxyadenosine-5'-triphosphate disodium salt Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, disodium salt (9CI)
• 2'-Deoxyadenosine 5'-triphosphate sodium salt (dATP)
• 2’-Deoxyadenosine-5’-triphosphate, Disodium Salt
• 2’-DEOXYADENOSINE-5’-TRIPHOSPHORIC ACID DISODIUM SALT
• 2'-Deoxyadenosine 5'-triphosphate sodium salt
• 2'-DEOXYADENOSINE-5'-TRIPHOSPHATE DISODIUM SALT
• 2′-Deoxyadenosine 5′-triphosphate sodiuM salt
• 2'-DEOXYADENOSINE 5'-TRIPHOSPHATE,DISODIUM
• 2'-DEOXYADENOSINE 5'-TRIPHOSPHORIC ACID
• Acenaphthenequinone
• DATP
• DATP 2NA
• DATP DISODIUM SALT
• DATP,DISODIUM
• DATP,DISODIUM SALT,TRIHYDRATE
• DATP,NA2H2
• DATP-NA2
• 99D506
• [[(2R,3S,5R)-5-(6-Aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydroge
• 2'-Deoxyadenosine-5'-triphosphate disodium salt

• MDL： MFCD00080335
• Inchi： 1S/C10H16N5O12P3.2Na/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(25-7)2-24-29(20,21)27-30(22,23)26-28(17,18)19;;/h3-7,16H,1-2H2,(H,20,21)(H,22,23)(H2,11,12,13)(H2,17,18,19);;/q;2*+1/p-2/t5-,6+,7+;;/m0../s1
• InChI Key： JEKDCIBJADJZSK-OJSHLMAWSA-L
• SMILES： P(=O)(O)(OP(=O)([O-])OP(=O)([O-])O)OC[C@@H]1[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 534.96500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259

Experimental Properties

• Color/Form: White to Yellow Solid
• Water Partition Coefficient: Soluble in water.
• PSA: 293.99000
• LogP: 0.85780
• Solubility: 。

2'-Deoxyadenosine-5'-triphosphate disodium salt Security Information

• Signal Word：Danger
• Hazard Statement： H315;H317;H319;H335;H360
• Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36; S37/39
• FLUKA BRAND F CODES：10-21
• RTECS：AU7358800
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 2'-Deoxyadenosine-5'-triphosphate disodium salt

2'-Deoxyadenosine-5'-triphosphate disodium salt (CAS No. 74299-50-6): A Comprehensive Overview

2'-Deoxyadenosine-5'-triphosphate disodium salt, commonly referred to as dATP disodium salt, is a critical nucleotide analog that plays a pivotal role in various biological processes and research applications. With the CAS registry number 74299-50-6, this compound is widely recognized in the fields of molecular biology, pharmacology, and biotechnology. Its unique chemical structure and functional properties make it an essential component in numerous biochemical reactions and assays.

The chemical structure of dATP disodium salt consists of a deoxyadenosine backbone linked to a triphosphate group, with two sodium ions counterbalancing the negative charges. This configuration not only enhances its solubility in aqueous solutions but also ensures its stability under physiological conditions. Recent studies have highlighted the importance of dATP disodium salt in DNA synthesis and repair mechanisms, particularly in the context of cellular responses to DNA damage.

One of the most significant applications of dATP disodium salt is in polymerase chain reaction (PCR) technologies. As a key substrate for DNA polymerases, it enables the amplification of specific DNA sequences with high fidelity. Researchers have demonstrated that the use of dATP disodium salt in PCR can significantly improve the efficiency and accuracy of DNA amplification, particularly in complex genomic regions.

In addition to its role in DNA replication, dATP disodium salt has been extensively utilized in next-generation sequencing (NGS) workflows. Its ability to serve as a nucleotide precursor in sequencing reactions has made it indispensable for generating high-quality sequence data. Recent advancements in NGS technologies have further underscored the importance of optimizing dATP disodium salt concentrations to minimize errors and enhance read accuracy.

The biological functions of dATP disodium salt extend beyond its role as a nucleotide precursor. It has been implicated in various signaling pathways, including those involved in cell cycle regulation and apoptosis. Emerging research suggests that modulation of dATP disodium salt levels could offer novel therapeutic strategies for treating diseases such as cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, the production of dATP disodium salt involves multi-step processes that require precise control over reaction conditions. The use of advanced purification techniques ensures that the final product meets stringent quality standards, making it suitable for both research and clinical applications.

In conclusion, 2'-Deoxyadenosine-5'-triphosphate disodium salt (CAS No. 74299-50-6) is a versatile compound with wide-ranging applications in molecular biology and biotechnology. Its unique properties and biological functions continue to drive innovative research across various scientific disciplines.